Cas no 2096341-62-5 (3-Ethoxy-4-fluoro-5-(trifluoromethyl)phenylboronic acid)

• Product Name: 3-Ethoxy-4-fluoro-5-(trifluoromethyl)phenylboronic acid
• CAS No: 2096341-62-5
• MF: C₉H₉BF₄O₃
• MW: 251.970577001572
• MDL: MFCD20529447
• CID: 4638268
• PubChem ID: 56776640
• Update Time: 2025-06-26

3-Ethoxy-4-fluoro-5-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-fluoro-5-(trifluoromethyl)phenylboronic acid
• (3-Ethoxy-4-fluoro-5-(trifluoromethyl)phenyl)boronic acid
• [3-ethoxy-4-fluoro-5-(trifluoromethyl)phenyl]boronic acid
• WID34162
• Y2573
• DTXSID801176793
• Boronic acid, B-[3-ethoxy-4-fluoro-5-(trifluoromethyl)phenyl]-
• BS-34055
• MFCD20529447
• 2096341-62-5
• F74139
• CS-0178019
• (3-Ethoxy-4-fluoro-5-(trifluoromethyl)phenyl)boronicacid

• MDL： MFCD20529447
• Inchi： 1S/C9H9BF4O3/c1-2-17-7-4-5(10(15)16)3-6(8(7)11)9(12,13)14/h3-4,15-16H,2H2,1H3
• InChI Key： IMPXHVASTNGBSE-UHFFFAOYSA-N
• SMILES： FC1C(=CC(B(O)O)=CC=1C(F)(F)F)OCC

Computed Properties

• Exact Mass: 252.0580870g/mol
• Monoisotopic Mass: 252.0580870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Ethoxy-4-fluoro-5-(trifluoromethyl)phenylboronic acid

3-Ethoxy-4-fluoro-5-(trifluoromethyl)phenylboronic Acid: A Comprehensive Overview

The compound 3-Ethoxy-4-fluoro-5-(trifluoromethyl)phenylboronic acid (CAS No: 2096341-62-5) is a highly specialized boronic acid derivative with significant applications in the fields of organic synthesis, drug discovery, and materials science. This compound is characterized by its unique structure, which includes an ethoxy group at the 3-position, a fluorine atom at the 4-position, and a trifluoromethyl group at the 5-position on the phenyl ring. These substituents contribute to its distinctive chemical properties and reactivity, making it a valuable building block in modern chemical research.

Boronic acids, such as 3-Ethoxy-4-fluoro-5-(trifluoromethyl)phenylboronic acid, are widely used in Suzuki-Miyaura coupling reactions, which are pivotal in the construction of biaryl compounds. The presence of electron-withdrawing groups like fluorine and trifluoromethyl enhances the reactivity of the boronic acid group, facilitating efficient cross-coupling under mild conditions. This makes the compound particularly useful in the synthesis of complex organic molecules, including pharmaceutical agents and advanced materials.

Recent advancements in medicinal chemistry have highlighted the potential of 3-Ethoxy-4-fluoro-5-(trifluoromethyl)phenylboronic acid in drug design. Its structure allows for precise modulation of pharmacokinetic properties, such as solubility and bioavailability, which are critical for developing effective therapeutic agents. Researchers have explored its role in creating novel scaffolds for kinase inhibitors and other bioactive molecules, leveraging its ability to participate in diverse coupling reactions.

In addition to its role in drug discovery, this compound has found applications in materials science, particularly in the synthesis of functional polymers and organic semiconductors. The trifluoromethyl group imparts electron-deficient characteristics to the aromatic ring, which can be exploited to design materials with tailored electronic properties. Recent studies have demonstrated its utility in creating high-performance organic photovoltaic materials, where its electron-withdrawing nature enhances charge transport and device efficiency.

The synthesis of 3-Ethoxy-4-fluoro-5-(trifluoromethyl)phenylboronic acid involves a multi-step process that typically begins with bromination or iodination of an aromatic precursor followed by substitution reactions to introduce the desired substituents. The introduction of the boronic acid group is often achieved through nucleophilic aromatic substitution or through palladium-catalyzed coupling methods. Optimization of these steps is crucial to ensure high yields and purity of the final product.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods allow for precise determination of its molecular structure and purity, ensuring its suitability for downstream applications.

In conclusion, 3-Ethoxy-4-fluoro-5-(trifluoromethyl)phenylboronic acid is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern chemical innovation.